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Compound of Interest

Compound Name: N-(2-cyanophenyl)urea

CAS No.: 55441-25-3

Cat. No.: B1281740

Get Quote

Executive Summary
As a Senior Application Scientist, I often observe that organic nitriles—specifically urea

derivatives like N-(2-cyanophenyl)urea—are mishandled because they fall into a "gray zone"

between standard organic waste and acute cyanide hazards.[1][2][3]

While this compound is an organic solid, its 2-cyano (nitrile) substituent presents a latent risk of

generating Hydrogen Cyanide (HCN) gas if subjected to strong acids or thermal decomposition.

[1][3] Unlike inorganic cyanides (e.g., NaCN), the cyanide group here is covalently bonded,

making it more stable but requiring specific incineration protocols rather than simple chemical

deactivation.[1][3]

This guide provides a self-validating workflow to ensure this compound is removed from your

laboratory safely, compliant with RCRA (Resource Conservation and Recovery Act) standards

and best industrial practices.

Part 1: Chemical Profile & Hazard Logic
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Before disposal, you must understand the mechanism of the hazard to select the correct waste

stream.

Parameter Data / Specification

Chemical Name
N-(2-cyanophenyl)urea (also: 1-(2-

cyanophenyl)urea)

Functional Groups Urea backbone (-NH-CO-NH-) + Nitrile (-CN)

Primary Hazard

Acute Toxicity / Reactive. Thermal

decomposition or strong acid hydrolysis

releases HCN (Hydrogen Cyanide), NOx, and

CO.[1][2][3][4]

Physical State Solid (typically crystalline powder)

Solubility
Low in water; soluble in polar organic solvents

(DMSO, DMF).[2][3][4]

Incompatibility
ACIDS (Critical), Strong Oxidizers, Strong

Bases.[1][2][3][4]

The "Why" Behind the Protocol:

Acid Sensitivity: Although the nitrile bond is covalent, accidental mixing with strong acids

(common in "Organic Waste" carboys) can catalyze hydrolysis.[1][3] While slower than

inorganic salts, this can eventually liberate toxic HCN gas in a closed container.

Thermal Instability: Urea derivatives decompose before melting.[3] Incineration requires

high-temperature afterburners (1000°C+) to ensure complete destruction of the nitrile group

into N2/CO2 rather than NOx/HCN.[1][3]

Part 2: Waste Stream Segregation (The Protocol)
Do not simply throw this into the general "Non-Halogenated Organic" solvent waste unless your

facility explicitly permits nitriles in that stream. The risk of cross-contamination with acidic HPLC

waste is too high.
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Scenario A: Solid Waste (Pure Substance)
Container: Use a wide-mouth high-density polyethylene (HDPE) jar.[1][2][3]

Segregation: Keep separate from other solid wastes.[3]

Labeling: Must be labeled as "Toxic Solid, Organic, N.O.S. (N-(2-cyanophenyl)urea)."[1][2]

[3][4]

RCRA Classification: Likely falls under D003 (Reactive) if the specific jurisdiction classifies

potential HCN liberation strictly, or P-listed equivalent protocols due to acute toxicity.[1][3]

Treat as Acutely Hazardous.[3]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)[1][3]
Solvent Matrix: If dissolved in DMSO/DMF/Methanol.

pH Check:Mandatory. Ensure the solution is Neutral (pH 7) or slightly Alkaline (pH 8-9)

before bottling.

Stabilization: If the solution is acidic, neutralize carefully with Sodium Bicarbonate before

adding to the waste container to prevent gas generation.

Container: Dedicated "Cyanide-Bearing Organic" waste stream.[1][3] DO NOT MIX with

acidic waste streams (e.g., TFA, HCl, Acetic Acid).[1][3]

Part 3: Decision Logic & Workflow (Visualization)
The following diagram illustrates the critical decision nodes for disposing of N-(2-
cyanophenyl)urea. Note the "Red Line" prohibiting acid contact.
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Figure 1: Decision tree for segregating N-(2-cyanophenyl)urea waste.[1][2][3] Note the critical

pH check step to prevent HCN formation.

Part 4: Spill Contingency Protocols
If a spill occurs, your primary goal is containment without acidification.

Evacuate & Ventilate: If the spill is large (>10g) or dust is airborne, clear the area.[3] Nitriles

can be absorbed through the skin and lungs.

PPE Upgrade: Double nitrile gloves, lab coat, and a half-mask respirator with organic

vapor/acid gas cartridges (if dust is present).[3]

Dry Spill (Powder):

Do NOT use wet sweeping initially (avoids hydrolysis).[3]

Cover with a dry absorbent (Verrmiculite or dedicated spill pads).[3]

Scoop carefully into a disposable container.

Wet Spill (Solution):

Absorb with an inert material (Vermiculite/Sand).[3]

Do NOT use standard "Acid Neutralizer" powders (which are often acidic themselves or

generate heat).[3] Use a basic or neutral absorbent.[3]

Decontamination:

After bulk removal, wipe the surface with a mild alkaline solution (1% Sodium Carbonate)

followed by water.[1][3]

Collect all wipes as hazardous waste.[3]

Part 5: Final Disposal (Regulatory Handoff)
The final destruction of this compound must be performed by a licensed hazardous waste

facility.
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Destruction Method: High-temperature incineration with scrubber systems.[1][3]

Lab Pack Coding: When filling out your waste manifest, group this with "Organic Cyanides /

Nitriles".

Forbidden Combinations: Never pack this bottle in the same outer drum (Lab Pack) as

Sulfuric Acid, Nitric Acid, or strong oxidizers like Permanganates.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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